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Compound of Interest

Compound Name: Hept-1-EN-5-yne

cat. No.: B14743567

Technical Overview of Hept-1-en-5-yne

For Researchers, Scientists, and Drug Development Professionals

Hept-1-en-5-yne is an organic compound classified as an enyne, which is a hydrocarbon
containing both a double (alkene) and a triple (alkyne) bond. Its structure and reactive sites
make it a point of interest in organic synthesis.

Molecular Structure and Properties

The chemical structure of Hept-1-en-5-yne consists of a seven-carbon chain. A double bond is
located at the first carbon position (C1), and a triple bond is present at the fifth carbon position
(C5). This specific arrangement of unsaturated bonds dictates its chemical reactivity and
physical properties.

The fundamental molecular details of Hept-1-en-5-yne are summarized below. The molecular
formula is derived by counting the carbon and hydrogen atoms in its structure. The molecular
weight is calculated using the molecular formula and the atomic masses of its constituent
elements. The atomic mass of carbon is approximately 12.011 amu, and the atomic mass of
hydrogen is approximately 1.008 amu[1][2][3][4][5][6][7]1[8][°]-
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Parameter Value Reference
Molecular Formula C7H1o [10][11]

Molecular Weight 94.15 g/mol [LO][11][12][13][14]
IUPAC Name hept-1-en-5-yne [10][11]

CAS Number 821-40-9 [11]

Note: The molecular weight is computed based on the standard atomic weights of the
elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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